({[[(2,6-Dichlorobenzyl)oxy]({[(2,6-dichlorobenzyl)oxy]imino}methyl)amino]carbonyl}amino)(4-methylphenyl)dioxo-lambda~6~-sulfane

• IUPAC Name: 1-[(2,6-dichlorophenyl)methoxy]-1-[(E)-(2,6-dichlorophenyl)methoxyiminomethyl]-3-(4-methylphenyl)sulfonylurea
• InChI: InChI=1S/C23H19Cl4N3O5S/c1-15-8-10-16(11-9-15)36(32,33)29-23(31)30(35-13-18-21(26)6-3-7-22(18)27)14-28-34-12-17-19(24)4-2-5-20(17)25/h2-11,14H,12-13H2,1H3,(H,29,31)/b28-14+
• InChI Key: GCICLRZBDTUEEB-CCVNUDIWSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)N(C=NOCC2=C(C=CC=C2Cl)Cl)OCC3=C(C=CC=C3Cl)Cl
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)N(/C=N/OCC2=C(C=CC=C2Cl)Cl)OCC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C23H19Cl4N3O5S
• Molecular Weight: 591.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound can be represented as a 2D Mol file or as a computed 3D SD file. The 3D structure can provide more detailed information about the spatial arrangement of atoms in the molecule.

Scientific Research Applications

1. Optical Storage and Polymers

A study by Meng et al. (1996) on azo polymers for reversible optical storage demonstrates the synthesis of a compound involving elements similar to the chemical . This research highlights the potential application of such chemicals in creating copolymers for optical storage, emphasizing the high birefringence and photoinduced changes in these materials (Meng et al., 1996).

2. Schiff Base Organic Compounds

Kusmariya and Mishra (2015) conducted experimental, theoretical, and docking studies on 2-hydroxy Schiff base type compounds derived from similar chemical structures. This research highlights the fluorescence properties, molecular geometry, and theoretical electronic absorption spectra, suggesting applications in the field of photochemistry and material science (Kusmariya & Mishra, 2015).

3. Corrosion Inhibition

Behpour et al. (2009) explored Schiff bases of similar structures as corrosion inhibitors. Their research on mild steel corrosion in hydrochloric acid media indicates the potential application of these compounds in corrosion protection, with significant decreases in corrosion rates observed (Behpour et al., 2009).

4. Single Crystal X-ray Structure Analysis

Ramazani et al. (2011) synthesized and studied a compound related to the chemical using single crystal X-ray diffraction, suggesting applications in crystallography and structural chemistry (Ramazani et al., 2011).

5. Chemiluminescence in Organic Chemistry

Watanabe et al. (2010) synthesized sulfanyl-, sulfinyl-, and sulfonyl-substituted compounds, demonstrating their base-induced chemiluminescence. This study suggests possible applications in organic chemistry and photochemical processes (Watanabe et al., 2010).